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Abstract

Rilopirox is a synthetic hydroxypyridone antifungal agent known for its broad-spectrum activity.
This technical guide provides a comprehensive overview of the chemical structure and
synthesis of Rilopirox, catering to professionals in pharmaceutical research and development.
The document details the structural attributes of the molecule, outlines a plausible synthesis
pathway, and presents relevant physicochemical data. The synthesis section includes a
proposed experimental protocol, while quantitative data is summarized for clarity. Visual
diagrams generated using Graphviz are provided to illustrate the chemical structure and the
synthetic route, adhering to specified formatting for enhanced readability and technical
accuracy.

Chemical Structure

Rilopirox, with the CAS number 104153-37-9, is chemically designated as 6-[[4-(4-
chlorophenoxy)phenoxy]methyl]-1-hydroxy-4-methylpyridin-2-one.[1] Its molecular formula is
C19H16CINO4, and it has a molecular weight of 357.79 g/mol . The structure is characterized by
a central 1-hydroxy-4-methyl-2-pyridone core, which is substituted at the 6-position with a
phenoxymethyl group, itself further substituted with a 4-chlorophenoxy moiety. This intricate
arrangement of aromatic rings and the hydroxypyridone scaffold is crucial for its antifungal
activity.
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Below is a two-dimensional representation of the Rilopirox chemical structure.

Caption: 2D Chemical Structure of Rilopirox.

Physicochemical Properties

A summary of the key physicochemical properties of Rilopirox is presented in the table below.

Property Value Reference
Molecular Formula C19H16CINOa [1]
Molecular Weight 357.79 g/mol

CAS Number 104153-37-9 [1]

Boiling Point 532.2 °C at 760 mmHg [1]

Flash Point 275.7 °C [1]

Density 1.347 g/cm3 [1]

LogP 4.41870 [1]

Purity 95-99% (typical) [1]

Synthesis Pathway

The synthesis of Rilopirox can be conceptualized as a multi-step process, culminating in the
formation of the hydroxypyridone ring system. A plausible synthetic route involves the initial
preparation of a substituted 2-pyrone intermediate, which is then converted to the final
Rilopirox molecule.

A proposed pathway is outlined below:
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Caption: Proposed Synthesis Pathway for Rilopirox.

Experimental Protocols (Proposed)

While a definitive, detailed experimental protocol for the synthesis of Rilopirox is not readily
available in the public domain, a plausible multi-step synthesis can be proposed based on
established chemical principles for the formation of similar hydroxypyridone structures.

Step 1: Synthesis of 4-Hydroxy-6-methyl-2-pyrone from Dehydroacetic Acid

This step involves the acid-catalyzed hydrolysis and decarboxylation of dehydroacetic acid to
form the core 4-hydroxy-6-methyl-2-pyrone ring.

» Materials: Dehydroacetic acid, concentrated sulfuric acid.
e Procedure:

o Dehydroacetic acid is dissolved in a suitable solvent.
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o Concentrated sulfuric acid is added cautiously.

o The mixture is heated under reflux for a specified period.

o The reaction is monitored by Thin Layer Chromatography (TLC).

o Upon completion, the mixture is cooled and the product is isolated by filtration or
extraction.

o The crude product is purified by recrystallization.

Step 2: Synthesis of 4-methyl-6-[4-(4-chlorophenoxy)phenoxymethyl]-2-pyrone

This step involves the etherification of the 6-methyl group of 4-hydroxy-6-methyl-2-pyrone with
the 4-(4-chlorophenoxy)phenoxy moiety. This can be achieved through a Williamson ether
synthesis or a related coupling reaction.

o Materials: 4-Hydroxy-6-methyl-2-pyrone, 4-(4-chlorophenoxy)phenol, a formaldehyde source
(e.g., paraformaldehyde), and a suitable acid or base catalyst.

e Procedure:

o 4-Hydroxy-6-methyl-2-pyrone and 4-(4-chlorophenoxy)phenol are dissolved in an
appropriate solvent.

o Aformaldehyde source and a catalyst are added.

o The reaction mixture is heated to a specific temperature for a set duration.

o Progress is monitored by TLC.

o After the reaction, the product is isolated by extraction and purified using column
chromatography.

Step 3: Synthesis of Rilopirox

The final step involves the conversion of the 2-pyrone intermediate to the 1-hydroxy-2-pyridone
structure of Rilopirox. This is achieved by reacting the pyrone with hydroxyammonium sulfate.
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e Materials: 4-methyl-6-[4-(4-chlorophenoxy)phenoxymethyl]-2-pyrone, hydroxyammonium
sulfate, a suitable base (e.g., sodium carbonate), and a solvent (e.g., dichloromethane, ethyl
acetate, or toluene).[1]

e Procedure:

[e]

The substituted 2-pyrone is dissolved in the chosen solvent.

o

Hydroxyammonium sulfate and a base are added to the solution.

[¢]

The reaction is stirred at room temperature or heated as necessary.

[¢]

Reaction completion is monitored by TLC.

[e]

The final product, Rilopirox, is isolated through workup and purification, which may
involve extraction, washing, and recrystallization or column chromatography.

Quantitative Data

Due to the limited availability of published data, a comprehensive table of quantitative results
such as reaction yields, specific spectroscopic data (*H NMR, 3C NMR, MS), and purity
analysis for each step of the Rilopirox synthesis is not available at this time. Researchers
undertaking this synthesis would need to perform these analyses to characterize the
intermediates and the final product fully.

Conclusion

This technical guide provides a foundational understanding of the chemical structure and a
plausible synthesis pathway for the antifungal agent Rilopirox. The provided information,
including the detailed chemical structure, physicochemical properties, and a proposed
experimental protocol, serves as a valuable resource for researchers and professionals in the
field of drug development. Further investigation into optimizing the synthesis and detailed
characterization of the intermediates and the final product is encouraged to build upon this
foundational knowledge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1679338?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL469217.htm
https://www.benchchem.com/product/b1679338#rilopirox-chemical-structure-and-synthesis-pathways
https://www.benchchem.com/product/b1679338#rilopirox-chemical-structure-and-synthesis-pathways
https://www.benchchem.com/product/b1679338#rilopirox-chemical-structure-and-synthesis-pathways
https://www.benchchem.com/product/b1679338#rilopirox-chemical-structure-and-synthesis-pathways
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

